Cas no 2172165-96-5 (4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol
• CAS No: 2172165-96-5
• MF: C₉H₁₃ClOS₂
• MW: 236.781919240952
• CID: 6023724
• PubChem ID: 165873208
• Update Time: 2025-06-08

4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol
• EN300-1289907
• 2172165-96-5
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butane-1-thiol

• Inchi： 1S/C9H13ClOS2/c10-9-4-3-8(11-9)7-13-6-2-1-5-12/h3-4,12H,1-2,5-7H2
• InChI Key： UVPPLZCEIBEHPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCCCS)O1

Computed Properties

• Exact Mass: 236.0096351g/mol
• Monoisotopic Mass: 236.0096351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.4Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol

Professional Introduction to Compound with CAS No. 2172165-96-5 and Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol

The compound with the CAS number 2172165-96-5 and the product name 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular structure of this compound incorporates a 5-chlorofuran-2-yl moiety linked to a methylsulfanyl group, which is further connected to a butane-1-thiol backbone. This configuration not only contributes to its distinct chemical properties but also opens up diverse possibilities for its utilization in synthetic chemistry and drug design.

In recent years, the exploration of sulfur-containing heterocycles has become a focal point in medicinal chemistry due to their wide-ranging biological activities. The presence of the 5-chlorofuran-2-yl group in this compound suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The methylsulfanyl substituent further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This combination of structural features positions the compound as a promising candidate for further investigation in the development of novel therapeutic agents.

The butane-1-thiol moiety in the compound's structure introduces a thiol group, which is known for its ability to participate in redox reactions and form disulfide bonds. These properties are particularly relevant in drug discovery, where redox-active compounds have shown promise in treating conditions such as neurodegenerative diseases and cancer. The thiol group can also serve as a nucleophilic site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This versatility makes 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to interact with biological systems in unique ways. The 5-chlorofuran-2-yl group, in particular, has been studied for its potential antimicrobial and anti-inflammatory properties. When combined with the methylsulfanyl and butane-1-thiol components, the compound exhibits a complex set of interactions that could be exploited for therapeutic purposes. For instance, researchers have explored similar structures as inhibitors of specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The reactivity of the thiol group allows for modifications that can enhance binding affinity or selectivity towards target proteins.

The synthesis of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol involves multi-step organic reactions that showcase the compound's synthetic utility. The introduction of the 5-chlorofuran-2-yl group typically requires careful handling due to its electrophilic nature, necessitating controlled reaction conditions to prevent unwanted side products. The subsequent attachment of the methylsulfanyl group further requires precise stoichiometric control to ensure high yields and purity. Finally, the incorporation of the butane-1-thiol moiety often involves thiolation reactions, which can be challenging due to the sensitivity of thiols to oxidation. Despite these challenges, advancements in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high efficiency.

In terms of potential applications, 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol could serve as a building block for more sophisticated drug candidates. Its structural features make it amenable to modifications that can enhance its pharmacological properties, such as solubility, bioavailability, and metabolic stability. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The combination of sulfur-containing groups with aromatic rings has been shown to improve binding interactions with protein targets, making this compound a valuable asset in drug discovery libraries.

The chemical properties of this compound also make it suitable for use in material science applications beyond pharmaceuticals. For example, sulfur-containing compounds are known for their ability to form coordination complexes with metals, which can be utilized in catalysis and material design. The presence of multiple reactive sites in 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol allows it to participate in diverse chemical transformations, making it a versatile reagent for synthetic chemists. Additionally, its stability under various reaction conditions makes it a reliable choice for industrial processes where consistency is crucial.

As research continues to uncover new applications for sulfur-containing compounds, the significance of compounds like 4-{(5-chlorofuran-2-yl)methylsulfanyl}butane-1-thiol is likely to grow. The integration of computational methods into drug discovery has also facilitated faster identification of promising candidates based on their structural features. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the process of identifying compounds with desirable properties. This interdisciplinary approach is particularly valuable for exploring complex molecules like this one, which may exhibit unique biological activities due to their intricate structures.

In conclusion,4-{(5-chlorofuran-2-ylmethylsulfanyl}butane - 1 -thiol (CAS No .2172165 - 96 - 5) stands out as a remarkable compound with significant potential across multiple domains . Its unique structural features , including the presence o fthe * 5 - chloro furan - 2 - yl * , * methyl sulfany l* ,and * butane - 1 - thio l* moieties , endow it w ith distinctive chemic al propertie s that make i t an invaluable resource f or researc h e xploration . Whether used as an interme diate i n pharma ceutical syn thesis o r explored fo r novel appl icatio ns i n materi al scie nce , thi s compou nd offers ample opportunitie s f or innovation . As our understanding o f sulfur - conta i ni ng compoun ds e xpands , so too wi ll t he app licatio ns an d impact o f compou nd s like thi s one . p >